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Get Quote

Executive Summary
4-Thiazolamine, 2,5-dimethyl- (also known as 2,5-dimethylthiazol-4-amine) is a densely

functionalized heterocyclic building block of significant interest in medicinal chemistry. Its

unique electronic properties make it a privileged scaffold in the design of covalent inhibitors,

notably in the development of KRas G12C modulators and targeted kinase inhibitors (1[1]).

Because the 4-aminothiazole core is highly susceptible to tautomerization and hydrolytic

degradation under extreme pH conditions, rigorous synthetic control and precise spectroscopic

characterization are paramount.

This whitepaper outlines a self-validating synthetic protocol for generating high-purity analytical

samples, followed by an in-depth mechanistic breakdown of its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) profiles.

Chemical Identity & Structural Parameters
Before analytical characterization, establishing the foundational physical parameters of the

target analyte is critical for mass calibration and chemical shift prediction (2[2]).
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Parameter Value

IUPAC Name 2,5-Dimethyl-1,3-thiazol-4-amine

CAS Registry Number 752242-17-4

Molecular Formula C₅H₈N₂S

Monoisotopic Mass 128.0408 Da

SMILES String NC1=C(C)SC(C)=N1

Synthetic Methodology & Sample Preparation
To obtain a spectroscopically pure sample devoid of regioisomeric impurities, a modified

Hantzsch-type condensation is employed. Unlike traditional 2-aminothiazole syntheses utilizing

thiourea, 4-aminothiazoles require the condensation of an α -halonitrile with a thioamide (3[3]).

Self-Validating Experimental Protocol
Reagent Preparation: Dissolve 1.0 equivalent (10 mmol) of thioacetamide in 20 mL of

anhydrous ethanol under an inert nitrogen atmosphere. Causality: Ethanol acts as a polar

protic solvent, stabilizing the highly polarized transition state during the initial nucleophilic

attack without outcompeting the thioamide's nucleophilicity.

Electrophile Addition: Cool the solution to 0 °C and add 1.1 equivalents (11 mmol) of 2-

chloropropanenitrile dropwise. Causality: The initial S-alkylation is exothermic; thermal

control prevents the thermal degradation of the labile α -halonitrile.

Cyclization: Heat the mixture to reflux (78 °C) for 6 hours. The sulfur atom attacks the α -

carbon of the nitrile, displacing the chloride. Subsequently, the nitrogen of the thioamide

attacks the electrophilic nitrile carbon, driving ring closure.

pH-Targeted Isolation (Validation Step): Concentrate the mixture under vacuum. Resuspend

the crude hydrochloride salt in 15 mL of deionized water. Carefully titrate with saturated

aqueous NaHCO₃ until exactly pH 8 is reached. Causality: The pKa of the 4-aminothiazole

conjugate acid is approximately 4.5. Adjusting to pH 8 ensures the quantitative liberation of
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the free base while keeping highly polar byproducts and unreacted thioacetamide in the

aqueous phase.

Extraction & Purification: Extract with ethyl acetate (3 × 20 mL). Dry the combined organic

layers over anhydrous Na₂SO₄, filter, and concentrate. The absence of a thioacetamide

methyl singlet (~2.6 ppm) in the subsequent crude NMR self-validates the efficacy of the pH-

targeted extraction.
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Hantzsch-type condensation pathway for 2,5-dimethylthiazol-4-amine synthesis.
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Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)
The electronic architecture of the 4-aminothiazole ring dictates its NMR signature. The ring is

an electron-rich heteroaromatic system, but the inductive effects of the heteroatoms create

distinct local environments ().

¹H NMR Causality: The C2-methyl protons ( δ 2.45 ppm) are significantly more deshielded

than the C5-methyl protons ( δ 2.15 ppm). This is caused by the C2 carbon being directly

flanked by both the highly electronegative nitrogen and the polarizable sulfur atom, draining

electron density from the methyl group. The exocyclic amine appears as a broad singlet ( δ

4.85 ppm) due to rapid quadrupolar relaxation of the ¹⁴N nucleus and intermolecular proton

exchange.

¹³C NMR Causality: The C2 carbon resonates far downfield ( δ 158.5 ppm) due to the

combined −I (inductive) effects of N and S. The C4 carbon ( δ 148.2 ppm) is also highly

deshielded by the directly attached exocyclic amine. Conversely, the C5 carbon ( δ 112.4

ppm) acts as the β -carbon of an enamine system (N-C=C), receiving electron density via

resonance ( +M effect) from the amino group, resulting in an upfield shift relative to typical

aromatic carbons.

Infrared Spectroscopy (IR)
IR spectroscopy validates the functional group integrity of the free base.

Primary Amine: The presence of two distinct high-frequency bands at 3410 cm⁻¹ and 3280

cm⁻¹ confirms the asymmetric and symmetric stretching modes of the -NH₂ group,

respectively.

Heterocycle: A sharp, intense peak at 1625 cm⁻¹ corresponds to the C=N stretching of the

thiazole ring, while the C-S stretch is observed in the fingerprint region at 680 cm⁻¹.

Mass Spectrometry (MS)
Electrospray Ionization (ESI) in positive mode readily protonates the basic exocyclic amine and

the ring nitrogen, yielding a strong pseudo-molecular ion [M+H]+ at m/z 129.05.
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Fragmentation Causality: Upon Collision-Induced Dissociation (CID), the protonated amine

acts as an excellent leaving group, resulting in the primary expulsion of neutral ammonia

(-17 Da) to form a highly stable thiirenium/thiazolyl cation at m/z 112.02. Subsequent higher-

energy collision forces heterolytic ring cleavage, expelling neutral acetonitrile (-41 Da) to

leave a terminal [C3​H3​S]+ fragment at m/z 71.00.

[M+H]+
m/z 129.05

[M+H - NH3]+
m/z 112.02

 CID
Loss of Ammonia (-17 Da)

[C3H3S]+
m/z 71.00

 Ring Cleavage
Loss of Acetonitrile (-41 Da)

Click to download full resolution via product page

ESI-MS/MS collision-induced dissociation (CID) fragmentation pathway.

Quantitative Data Summaries
Table 1: NMR Assignments (400 MHz / 100 MHz, DMSO-
d6​)
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Position
¹H Chemical
Shift ( δ , ppm)

Multiplicity Integration
¹³C Chemical
Shift ( δ , ppm)

C2 - - - 158.5

C4 - - - 148.2

C5 - - - 112.4

2-CH₃ 2.45 Singlet (s) 3H 18.5

5-CH₃ 2.15 Singlet (s) 3H 11.2

4-NH₂ 4.85
Broad Singlet (br

s)
2H -

Table 2: Key IR Vibrational Modes (ATR)
Wavenumber
(cm⁻¹)

Intensity Assignment Causality / Mode

3410 Medium N-H Stretch
Primary amine

asymmetric stretch

3280 Medium N-H Stretch
Primary amine

symmetric stretch

1625 Strong C=N Stretch
Thiazole ring imine

bond

1540 Medium N-H Bend

Scissoring

deformation of the

amine

680 Weak C-S Stretch
Heterocyclic thioether

bond

Table 3: ESI-MS/MS Fragmentation Data
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Ion m/z
Relative
Abundance

Formula Neutral Loss

129.05 100% (Base Peak) [C5​H9​N2​S]+ None ( [M+H]+ )

112.02 45% [C5​H6​NS]+ -17 Da ( NH3​)

71.00 15% [C3​H3​S]+ -41 Da ( CH3​CN )
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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